3alpha-Hydroxy-3,5-dihydromonacolin L acid
3alpha-Hydroxy-3,5-dihydromonacolin L acid
3alpha-hydroxy-3,5-dihydromonacolin L acid is a polyketide obtainbed by allylic hydroxylation of dihydromonacolin L acid at the 3alpha-position. It has a role as an Aspergillus metabolite. It is a carbobicyclic compound, a polyketide and a hydroxy monocarboxylic acid. It derives from a dihydromonacolin L acid. It is a conjugate acid of a 3alpha-hydroxy-3,5-dihydromonacolin L carboxylate.
Brand Name:
Vulcanchem
CAS No.:
113855-37-1
VCID:
VC0037465
InChI:
InChI=1S/C19H32O5/c1-11-3-5-17-13(7-11)8-18(22)12(2)16(17)6-4-14(20)9-15(21)10-19(23)24/h8,11-12,14-18,20-22H,3-7,9-10H2,1-2H3,(H,23,24)/t11-,12-,14-,15-,16+,17+,18-/m1/s1
SMILES:
CC1CCC2C(C(C(C=C2C1)O)C)CCC(CC(CC(=O)O)O)O
Molecular Formula:
C19H32O5
Molecular Weight:
340.5 g/mol
3alpha-Hydroxy-3,5-dihydromonacolin L acid
CAS No.: 113855-37-1
Main Products
VCID: VC0037465
Molecular Formula: C19H32O5
Molecular Weight: 340.5 g/mol
CAS No. | 113855-37-1 |
---|---|
Product Name | 3alpha-Hydroxy-3,5-dihydromonacolin L acid |
Molecular Formula | C19H32O5 |
Molecular Weight | 340.5 g/mol |
IUPAC Name | (3R,5R)-7-[(1R,2R,3S,6R,8aR)-3-hydroxy-2,6-dimethyl-1,2,3,5,6,7,8,8a-octahydronaphthalen-1-yl]-3,5-dihydroxyheptanoic acid |
Standard InChI | InChI=1S/C19H32O5/c1-11-3-5-17-13(7-11)8-18(22)12(2)16(17)6-4-14(20)9-15(21)10-19(23)24/h8,11-12,14-18,20-22H,3-7,9-10H2,1-2H3,(H,23,24)/t11-,12-,14-,15-,16+,17+,18-/m1/s1 |
Standard InChIKey | MRKCPMGQBNMKTA-GBRHIFDWSA-N |
Isomeric SMILES | C[C@@H]1CC[C@@H]2[C@H]([C@H]([C@@H](C=C2C1)O)C)CC[C@H](C[C@H](CC(=O)O)O)O |
SMILES | CC1CCC2C(C(C(C=C2C1)O)C)CCC(CC(CC(=O)O)O)O |
Canonical SMILES | CC1CCC2C(C(C(C=C2C1)O)C)CCC(CC(CC(=O)O)O)O |
Description | 3alpha-hydroxy-3,5-dihydromonacolin L acid is a polyketide obtainbed by allylic hydroxylation of dihydromonacolin L acid at the 3alpha-position. It has a role as an Aspergillus metabolite. It is a carbobicyclic compound, a polyketide and a hydroxy monocarboxylic acid. It derives from a dihydromonacolin L acid. It is a conjugate acid of a 3alpha-hydroxy-3,5-dihydromonacolin L carboxylate. |
Synonyms | 3 alpha-hydroxy-3,5-dihydromonacolin L 3-ADML 3-hydroxy-3,5-dihydromonacolin L |
PubChem Compound | 195046 |
Last Modified | Nov 11 2021 |
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